Cas no 38879-42-4 ((1-methylpyridinium-3-yl)azanide)

• Product Name: (1-methylpyridinium-3-yl)azanide
• CAS No: 38879-42-4
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 1493791
• PubChem ID: 142326
• Update Time: 2025-04-21

(1-methylpyridinium-3-yl)azanide Chemical and Physical Properties

Names and Identifiers

• (1-methylpyridinium-3-yl)azanide
• (1-methylpyridin-1-ium-3-yl)azanide
• DTXSID00192131
• Pyridinium, 3-amino-1-methyl-, hydroxide, inner salt
• 38879-42-4

• Inchi： 1S/C6H8N2/c1-8-4-2-3-6(7)5-8/h2-5,7H,1H3
• InChI Key： NYAFDISYTYRTQA-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CC=C(C=1)[NH-]

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 108.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.68